2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C22H19N3O6/c26-20-11-18(12-24-10-9-15-3-1-2-4-19(15)24)30-13-21(20)31-14-22(27)23-16-5-7-17(8-6-16)25(28)29/h1-8,11,13H,9-10,12,14H2,(H,23,27)
• InChI Key: NETNGDDNTPTQPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)CC3=CC(=O)C(=CO3)OCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H19N3O6
• Molecular Weight: 421.4 g/mol

Description

2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(4-nitrophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential application in the development of new drugs for various diseases.

Scientific Research Applications

Antibacterial and Antifungal Properties

The compound and its derivatives exhibit significant antibacterial and antifungal activities. A study synthesized and evaluated a series of compounds for their antimicrobial properties against various pathogenic microorganisms, with some showing promising results (Debnath & Ganguly, 2015).

Coordination Complexes and Antioxidant Activity

This compound is utilized in the synthesis of coordination complexes with metals like Co(II) and Cu(II). These complexes were studied for their antioxidant activity, providing insights into potential therapeutic applications (Chkirate et al., 2019).

Structural Analysis and Computational Studies

The synthesis of novel derivatives and their crystal structures and computational analysis provide valuable information for further medicinal chemistry applications. Such studies help in understanding the molecular interactions and potential biological activities (Sebhaoui et al., 2020).

Potential in Cancer Therapy

Derivatives of this compound have been synthesized and evaluated for their cytotoxic activity. The study focused on breast cancer cell lines, suggesting the potential of these compounds in cancer therapy (Modi et al., 2011).

Neuroprotective Effects

Some derivatives show significant neuroprotective effects. This is particularly important in the context of conditions like Alzheimer's disease, where such compounds could play a therapeutic role (Sameem et al., 2017).